Cas no 2229413-96-9 (tert-butyl N-(1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-oxoethyl)carbamate)

• Product Name: tert-butyl N-(1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-oxoethyl)carbamate
• CAS No: 2229413-96-9
• MF: C₁₃H₂₁N₃O₃S
• MW: 299.389141798019
• CID: 5887139
• PubChem ID: 165777978
• Update Time: 2025-11-07

tert-butyl N-(1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-oxoethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-oxoethyl)carbamate
• 2229413-96-9
• tert-butyl N-(1-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}-2-oxoethyl)carbamate
• EN300-1901535

• Inchi： 1S/C13H21N3O3S/c1-13(2,3)19-12(18)15-10(8-17)11-14-6-9(20-11)7-16(4)5/h6,8,10H,7H2,1-5H3,(H,15,18)
• InChI Key： BIGFALRLHWIDPU-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1C(C=O)NC(=O)OC(C)(C)C)CN(C)C

Computed Properties

• Exact Mass: 299.13036271g/mol
• Monoisotopic Mass: 299.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 99.8Ų

Additional information on tert-butyl N-(1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-oxoethyl)carbamate

Comprehensive Overview of tert-butyl N-(1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-oxoethyl)carbamate (CAS No. 2229413-96-9)

The compound tert-butyl N-(1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-oxoethyl)carbamate, with the CAS number 2229413-96-9, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound features a unique combination of functional groups, including a thiazole ring, a dimethylamino moiety, and a tert-butyl carbamate group, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules with therapeutic potential.

In recent years, the demand for thiazole-based compounds has surged due to their diverse biological activities, such as antimicrobial, antiviral, and anticancer properties. The presence of the dimethylamino group in this compound further enhances its versatility, making it a valuable intermediate in the synthesis of bioactive molecules. The tert-butyl carbamate (Boc) group is a well-known protecting group in organic synthesis, widely used to safeguard amines during multi-step reactions. This combination of features makes tert-butyl N-(1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-oxoethyl)carbamate a compound of high interest for synthetic chemists and pharmacologists alike.

One of the most frequently searched topics related to this compound is its potential application in the development of small-molecule inhibitors. With the growing emphasis on targeted therapies, researchers are exploring how thiazole-derived compounds can modulate specific biological pathways. For instance, the dimethylamino moiety may interact with enzyme active sites, offering a pathway for designing inhibitors against diseases such as cancer or neurodegenerative disorders. This aligns with the broader trend in pharmaceutical research, where precision medicine and personalized therapies are becoming increasingly important.

Another area of interest is the compound's role in peptide synthesis. The tert-butyl carbamate group is a cornerstone in peptide chemistry, often used to protect amino acids during solid-phase peptide synthesis (SPPS). As peptide-based drugs gain traction in treating conditions like diabetes and obesity, the demand for high-quality intermediates like tert-butyl N-(1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-oxoethyl)carbamate is expected to rise. This compound's unique structure could also facilitate the development of peptide mimetics, which mimic the function of natural peptides but with improved stability and bioavailability.

From a synthetic chemistry perspective, the compound's CAS number 2229413-96-9 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories and pharmaceutical companies often rely on CAS numbers to ensure the accuracy and reproducibility of their experiments. Given the compound's complex structure, synthetic routes to produce it often involve multi-step reactions, including amidation, alkylation, and protection-deprotection strategies. These processes are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in cutting-edge research.

In the context of green chemistry, there is growing interest in optimizing the synthesis of such compounds to minimize waste and reduce environmental impact. Researchers are exploring catalytic methods and solvent-free reactions to produce tert-butyl N-(1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-oxoethyl)carbamate more sustainably. This aligns with global initiatives to promote eco-friendly manufacturing practices in the pharmaceutical industry. Additionally, the compound's potential applications in bioconjugation and prodrug design are areas of active investigation, further expanding its utility in drug development.

In summary, tert-butyl N-(1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-oxoethyl)carbamate (CAS No. 2229413-96-9) is a multifaceted compound with significant promise in medicinal chemistry and pharmaceutical research. Its unique structural features, including the thiazole ring, dimethylamino group, and tert-butyl carbamate moiety, make it a valuable intermediate for synthesizing bioactive molecules. As the scientific community continues to explore its applications in small-molecule inhibitors, peptide synthesis, and green chemistry, this compound is poised to play a pivotal role in advancing drug discovery and development.